Cas no 2418668-14-9 (1-[(2-Chloro-4-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]pyrrolidine)

• Product Name: 1-[(2-Chloro-4-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]pyrrolidine
• CAS No: 2418668-14-9
• MF: C₁₈H₂₅ClN₂O
• MW: 320.856903791428
• CID: 5359926
• Update Time: 2025-05-20

1-[(2-Chloro-4-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chloro-4-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]pyrrolidine
• 1-[[2-Chloro-4-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]methyl]pyrrolidine
• Z4244366306
• 1-[(2-Chloro-4-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]pyrrolidine

• Inchi： 1S/C18H25ClN2O/c19-18-9-17(6-5-15(18)11-20-7-1-2-8-20)22-13-16-12-21(16)10-14-3-4-14/h5-6,9,14,16H,1-4,7-8,10-13H2
• InChI Key： BDHQOUAXJQZBBU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1CCCC1)OCC1CN1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 370
• XLogP3: 3.5
• Topological Polar Surface Area: 15.5

Additional information on 1-[(2-Chloro-4-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]pyrrolidine

Compound CAS No. 2418668-14-9: 1-[(2-Chloro-4-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]pyrrolidine

The compound with CAS number 2418668-14-9, known as 1-[(2-Chloro-4-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)methyl]pyrrolidine, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by several key functional groups. The chloro substituent at the 2-position of the phenyl ring contributes to its electronic properties, while the aziridine ring introduces a nitrogen-containing heterocycle that can influence bioavailability and receptor interactions. The cyclopropylmethyl group attached to the aziridine further enhances the molecule's stereochemical complexity, potentially improving its binding affinity to target proteins. Additionally, the pyrrolidine moiety at the core of the molecule provides a rigid framework that may facilitate interactions with specific biological targets.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological systems. For instance, molecular docking studies have revealed potential binding modes with G-protein coupled receptors (GPCRs), suggesting its role in modulating signaling pathways. Furthermore, in vitro assays have demonstrated moderate inhibitory activity against certain kinases, indicating its potential as a lead compound for kinase inhibitors.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the aziridine ring via a Michael addition reaction and subsequent functionalization to introduce the phenyl and pyrrolidine moieties. The use of environmentally friendly catalysts has been explored to enhance the sustainability of the synthesis process, aligning with current trends in green chemistry.

From a pharmacokinetic perspective, this compound exhibits favorable absorption profiles in preclinical models, which is attributed to its lipophilic nature and optimal molecular weight. However, further studies are required to assess its stability in biological fluids and potential for metabolic degradation. These insights are crucial for determining its suitability as an orally available drug candidate.

In terms of applications, this compound holds promise in several therapeutic areas. Its ability to modulate neurotransmitter systems makes it a candidate for treating central nervous system disorders such as depression and anxiety. Additionally, its inhibitory effects on inflammatory pathways suggest potential applications in autoimmune diseases and chronic inflammation.

Despite its promising attributes, challenges remain in optimizing its pharmacokinetic properties and minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to address these limitations and advance this compound towards clinical development.